Rocuronium Bromide EP Impurity H Bromide

• IUPAC Name: [(5R,8R,9R,10S,13S,14R,16S,17R)-10,13-dimethyl-2-morpholin-4-yl-3-oxo-16-(1-prop-2-enylpyrrolidin-1-ium-1-yl)-4,5,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl] acetate;bromide
• InChI: InChI=1S/C32H49N2O4.BrH/c1-5-14-34(15-6-7-16-34)28-20-26-24-9-8-23-19-29(36)27(33-12-17-37-18-13-33)21-32(23,4)25(24)10-11-31(26,3)30(28)38-22(2)35;/h5,21,23-26,28,30H,1,6-20H2,2-4H3;1H/q+1;/p-1/t23-,24-,25-,26-,28+,30+,31+,32+;/m1./s1
• InChI Key: FDZFJGLEXRXQBW-RXNJFAPPSA-M
• Canonical SMILES: CC(=O)OC1C(CC2C1(CCC3C2CCC4C3(C=C(C(=O)C4)N5CCOCC5)C)C)[N+]6(CCCC6)CC=C.[Br-]
• Isomeric SMILES: CC(=O)O[C@H]1[C@H](C[C@H]2[C@@]1(CC[C@@H]3[C@H]2CC[C@H]4[C@@]3(C=C(C(=O)C4)N5CCOCC5)C)C)[N+]6(CCCC6)CC=C.[Br-]
• Molecular Formula: C32H49BrN2O4
• Molecular Weight: 605.6 g/mol
• CAS RN: 1190105-67-9

Description

Rocuronium Bromide is an aminosteroid non-depolarizing neuromuscular blocker and muscle relaxant extensively studied for its pharmacokinetics, synthesis, and chemical properties. It is synthesized through complex chemical reactions and has been the subject of extensive analysis to understand its molecular structure, chemical reactions, and properties (Wu et al., 2017).

Synthesis Analysis

A new and efficient route for preparing Rocuronium Bromide involves a multi-step synthesis process that includes esterification, elimination, bromination, epoxidation, aminolysis, reduction, ring opening, and acetylation. This process avoids the generation of certain disubstituted impurities and has shown an overall yield increase to 57.8% compared to previously reported methods (Wu et al., 2017).

Molecular Structure Analysis

The structural characterization of Rocuronium Bromide and its impurities has been conducted using techniques like high-resolution mass spectrometry, revealing insights into its molecular degradation under various conditions such as oxidative stress. This analysis helps in understanding the stability and reactivity of the compound (Wegener et al., 2015).

Chemical Reactions and Properties

Rocuronium Bromide undergoes a series of chemical reactions during its synthesis. Its interaction with other chemical entities, such as cyclodextrin derivatives, has been explored to reverse muscle relaxation induced by Rocuronium, showcasing its complex chemical behavior and interaction capabilities (Adam et al., 2002).

Physical Properties Analysis

The physical properties of Rocuronium Bromide, such as its solubility and stability under different conditions, have been extensively studied through methods like HPLC and forced degradation studies. These studies help in understanding the compound's behavior under various pharmaceutical processing conditions (El Houssini et al., 2021).

Chemical Properties Analysis

The chemical properties of Rocuronium Bromide, including its reactivity under different conditions, have been analyzed through stability-indicating methods and degradation studies. These studies provide insights into the compound's stability, helping in the development of storage and handling guidelines to preserve its efficacy (El Houssini et al., 2021).

• Synthesis Analysis: (Wu et al., 2017)
• Molecular Structure Analysis: (Wegener et al., 2015)
• Chemical Reactions and Properties: (Adam et al., 2002)
• Physical Properties Analysis: (El Houssini et al., 2021)
• Chemical Properties Analysis: (El Houssini et al., 2021)

Scientific Research Applications

Application 1: Degradation Behavior Study of Rocuronium Bromide

• Methods of Application or Experimental Procedures : Forced degradation studies were conducted for Rocuronium Bromide under various stress conditions including acidic (2MHCl), basic (2MNaOH), oxidative (3% H2O2), thermal (135°C), and photolytic (254 nm). An Agilent H12 C18 column was used for separation using diammonium hydrogen phosphate buffer (pH 8; 0.04M)- acetonitrile (50:50; v/v) as the mobile phase at a flow rate of 1 mL/min. The quantification was done using UV detection at 210 nm.
• Results or Outcomes : The limit of quantification and detection was 11.1 and 3.66 μg/mL, respectively, and the recovery percentage was 99% in drug substance and drug product.

Application 2: Peak Identification in Chromatography

• Results or Outcomes : The use of Rocuronium Bromide as a reference standard allows for the accurate identification and quantification of this compound in pharmaceutical formulations, ensuring the quality and safety of the product.

Application 3: Calibration in Ion-Exchange Chromatography

• Summary of the Application : Rocuronium Bromide is used as a standard for instrument calibration in ion-exchange chromatography (IC) applications. This is crucial in environmental or food analysis and quality control.
• Methods of Application or Experimental Procedures : Rocuronium Bromide is used as a reference standard in ion-exchange chromatography. The compound is run through the chromatograph under specific conditions, and its retention time is recorded. This information is then used to calibrate the instrument, ensuring accurate and reliable results in subsequent analyses.
• Results or Outcomes : The use of Rocuronium Bromide as a reference standard allows for the accurate calibration of chromatographic instruments, ensuring the reliability and accuracy of analyses conducted in environmental or food analysis and quality control.

Safety And Hazards

Rocuronium Bromide EP Impurity H is classified as a hazardous compound. It may cause damage to organs (Nervous system, muscle). Precautionary measures include avoiding breathing mist or vapors, washing skin thoroughly after handling, and not eating, drinking, or smoking when using this product.